4-Fluoro-2-(2-formylphenyl)benzoic acid

• IUPAC Name: 4-fluoro-2-(2-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-10-5-6-12(14(17)18)13(7-10)11-4-2-1-3-9(11)8-16/h1-8H,(H,17,18)
• InChI Key: RYSNQRJGACBZGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID40688841
• Molecular Weight: 244.22 g/mol
• CAS No.: 1261915-34-7

Description

4-Fluoro-2-(2-formylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative featuring a benzoic acid backbone substituted with a fluorine atom at the 4-position and a 2-formylphenyl group at the 2-position. This compound’s structure combines electron-withdrawing (fluorine) and electron-donating (formyl) groups, creating unique electronic and steric properties. The formyl group at the ortho position suggests applications in drug synthesis or materials science, as it can serve as a reactive site for further functionalization, such as Schiff base formation or condensation reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Fluoro-2-(2-formylphenyl)benzoic acid can be achieved through various synthetic routes. One common method involves the Suzuki-Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon-carbon bond-forming reaction . This reaction typically involves the coupling of an aryl halide with an organoboron reagent in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and functional group tolerant, making it a versatile method for the synthesis of this compound.

Industrial Production Methods

Industrial production of 4-Fluoro-2-(2-formylphenyl)benzoic acid may involve large-scale Suzuki-Miyaura coupling reactions using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2-(2-formylphenyl)benzoic acid undergoes various types of chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as amines, thiols, or alkoxides

Major Products Formed

Oxidation: 4-Fluoro-2-(2-carboxyphenyl)benzoic acid

Reduction: 4-Fluoro-2-(2-hydroxyphenyl)benzoic acid

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

4-Fluoro-2-(2-formylphenyl)benzoic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure and biological activities.

Industry: Utilized in the development of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-(2-formylphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The fluorine atom can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively. These interactions can lead to various biological effects, such as inhibition of enzyme activity or disruption of cellular processes .

Comparison with Similar Compounds

Electronic Effects

• Electron-Withdrawing Groups : The trifluoromethyl group in 4-fluoro-2-(trifluoromethyl)benzoic acid increases acidity (pKa ~1.5–2.5) compared to the formyl-substituted analog, where the formyl group’s electron-withdrawing nature is mitigated by resonance donation .
• Hydrogen Bonding: The formyl group in 4-fluoro-2-(2-formylphenyl)benzoic acid may participate in hydrogen bonding (C=O···H–O), similar to the carboxyl group in 4-fluoro-2-(phenylamino)benzoic acid, which forms O–H···O dimers .

Crystallographic Behavior

• 4-Fluoro-2-(phenylamino)benzoic acid exhibits a distorted conformation with dihedral angles of ~55° between aromatic rings, stabilized by intramolecular hydrogen bonds . In contrast, the formyl-substituted analog may adopt a planar structure due to conjugation between the formyl and benzoic acid groups.